Cas no 4117-10-6 (6-Hepten-1-ol)

6-Hepten-1-ol structure

Product Name:6-Hepten-1-ol

CAS No:4117-10-6

Molecular Formula:C₇H₁₄O

Molecular Weight:114.1855

MDL:MFCD00229167

CID:325001

PubChem ID:87571305

6-Hepten-1-ol Properties

Names and Identifiers

- 6-Hepten-1-ol
- 6-heptene-1-ol
- 6-Heptenol
- 7-hydroxy-1-heptene
- HEPT-6-EN-1-OL
- UFULDTPDHIRNGS-UHFFFAOYSA
- UFULDTPDHIRNGS-UHFFFAOYSA-N
- (z)-6-hepten-1-ol
- UFULDTPDHIRNGS-UHFFFAOYSA-
- A25924
- InChI=1/C7H14O/c1-2-3-4-5-6-7-8/h2,8H,1,3-7H2
- SCHEMBL129386
- AKOS009159213
- HY-W127475
- MFCD00229167
- AS-47639
- F14745
- DTXSID40337504
- H0949
- FT-0621147
- CS-0185704
- AMY7500
- EN300-93889
- 4117-10-6
- DB-343085
- +Expand
- MDL： MFCD00229167
- InChIKey： UFULDTPDHIRNGS-UHFFFAOYSA-N
- Inchi： 1S/C7H14O/c1-2-3-4-5-6-7-8/h2,8H,1,3-7H2
- SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=C([H])[H]

Computed Properties

Exact Mass: 114.10400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 114.104
Heavy Atom Count: 8
Complexity: 50.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.72510
PSA: 20.23000
Refractive Index: 1.4380 to 1.4420
Boiling Point: 113°C/69mmHg(lit.)
Melting Point: 26°C (estimate)
Flash Point: 57.7°C
Density: 0,85 g/cm3

6-Hepten-1-ol Security Information

Symbol: GHS02
Safety Instruction： S16
Risk Phrases：R10
Hazardous Material transportation number：UN 1987
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：warning
PackingGroup：III
Risk Phrases： 10
HazardClass：3

6-Hepten-1-ol Customs Data

HS CODE：2905290000
Customs Data：

China Customs Code:
2905290000

Overview:

2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

6-Hepten-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003NOS-250mg	6-HEPTEN-1-OL	4117-10-6	95%	250mg	$117.00	2024-05-02
A2B Chem LLC	AB69868-250mg	6-Hepten-1-ol	4117-10-6	95%	250mg	$98.00	2024-04-20
Aaron	AR003NX4-100mg	6-HEPTEN-1-OL	4117-10-6	95%	100mg	$12.00
abcr	AB135162-5 g	6-Hepten-1-ol, 96%; .	4117-10-6	96%	5g	€416.50	2023-05-10
Apollo Scientific	OR920322-250mg	6-Hepten-1-ol	4117-10-6	95%	250mg	£110.00	2024-05-24
Chemenu	CM343382-1g	6-Hepten-1-ol	4117-10-6	95%+	1g	$172	2023-02-02
Enamine	EN300-93889-0.05g	hept-6-en-1-ol	4117-10-6	95%	0.05g	$28.0	2024-05-20
eNovation Chemicals LLC	D964308-5g	6-HEPTEN-1-OL	4117-10-6	98%	5g	$285	2022-10-16
Key Organics Ltd	AS-47639-1G	6-hepten-1-ol	4117-10-6	>95%	1g	£238.00	2023-09-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD03036-25g	hept-6-en-1-ol	4117-10-6	95%	25g	$770	2023-09-07

6-Hepten-1-ol Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:4117-10-6)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4117-10-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4117-10-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

6-Hepten-1-ol Related Literature

1. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
2. Back matter

New J. Chem., 2006,30, 654-654
3. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
4. Pharmacokinetics of Agelastatin A in the central nervous system

Zhimin Li,Takuma Kamon,David A. Personett,Thomas Caulfield,John A. Copland,Takehiko Yoshimitsu,Han W. Tun Med. Chem. Commun., 2012,3, 233-237
5. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
6. Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)

Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803
7. Inside front cover

Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164
8. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

Magdalena Stobiecka,Maria Hepel Phys. Chem. Chem. Phys., 2011,13, 16446-16448
9. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
10. Facile gold nanorod purification by fractionated precipitation†

H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

4117-10-6 (6-Hepten-1-ol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4117-10-6)6-Hepten-1-ol

Purity:99%/99%

Quantity:5g/25g

Price($):173.0/562.0

Cas no 4117-10-6 (6-Hepten-1-ol)

6-Hepten-1-ol Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Hepten-1-ol Security Information

6-Hepten-1-ol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Hepten-1-ol Price

6-Hepten-1-ol Suppliers

6-Hepten-1-ol Related Literature

Related Categories

4117-10-6 (6-Hepten-1-ol) Related Products